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Compound of Interest

Compound Name: Borocaptate sodium

Cat. No.: B13772460

Essential Safety and Handling Guide for
Borocaptate Sodium

This guide provides crucial safety and logistical information for laboratory personnel, including
researchers, scientists, and drug development professionals, who handle Borocaptate
sodium. The following procedural guidance is designed to ensure safe operational practices
and proper disposal methods, fostering a secure laboratory environment.

Hazard Identification and Safety Precautions

Borocaptate sodium is classified as a substance that can cause skin irritation (H315), serious
eye irritation (H319), and may cause respiratory irritation (H335)[1]. It is essential to handle this
compound with care in a well-ventilated area, avoiding the formation of dust and aerosols[1][2].

Quantitative Data Summary
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Parameter

Value

Source

Recommended Storage

Temperature

-20°C

[1]

Alternate Storage Condition

-80°C for up to 6 months

(under nitrogen, away from

[3]

moisture)
Purity 95.0% [4]
Molecular Formula B12H12Na2S [4]
Molecular Weight 219.87 g/mol [4]

Operational Plan for Handling Borocaptate Sodium

This section outlines a step-by-step protocol for the safe handling of Borocaptate sodium from
receipt to disposal.

Receiving and Storage

¢ Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store the container tightly sealed in a dry, cool, and well-ventilated area[2]. The
recommended storage temperature is -20°C[1]. For long-term storage, -80°C for up to 6
months is also an option, provided it is stored under nitrogen and away from moisture[3].
Keep the container away from direct sunlight and sources of ignition[1].

Personal Protective Equipment (PPE)

Before handling Borocaptate sodium, all personnel must be equipped with the appropriate
PPE. The required equipment includes:

e Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face
shield[2].

o Hand Protection: Chemical-impermeable gloves that have been inspected for integrity before
use are mandatory[2].
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Body Protection: A lab coat or fire/flame resistant and impervious clothing should be worn[2].

Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or if
irritation is experienced[2]. In situations with high dust levels, a NIOSH-approved respirator is
recommended.

Handling and Experimental Procedures

Ventilation: All handling procedures should be conducted in a well-ventilated area, preferably
within a chemical fume hood with appropriate exhaust ventilation[1][2].

Avoiding Exposure: Avoid contact with skin, eyes, and clothing[5]. Do not inhale dust, fumes,
or aerosols[1].

Safe Practices: Use non-sparking tools and prevent fire caused by electrostatic discharge[2].
Do not eat, drink, or smoke in the handling area|6].

Disposal Plan

All waste materials containing Borocaptate sodium must be disposed of in accordance with

local, state, and federal regulations.

Waste Collection: Collect solid waste in a clearly labeled, sealed container[7].

Contaminated Materials: Absorb solutions with a liquid-binding material like diatomite[1].
Decontaminate surfaces and equipment by scrubbing with alcohol[1].

Disposal Route: Dispose of the contents and container in accordance with local
regulations[1]. For large quantities or contaminated waste, contact a licensed hazardous
waste disposal facility.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving

Borocaptate sodium.

Spills and Leaks
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Evacuation: Evacuate personnel from the spill area[2].
Ventilation: Ensure adequate ventilation[1].

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away
from drains and water courses[1].

Cleanup: Use full personal protective equipment during cleanup[1]. Absorb spills with an inert
material and place in a suitable container for disposal[1].

First Aid Measures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention[1][2].

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with soap
and plenty of water. Consult a physician[1][2].

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen or artificial
respiration. Seek immediate medical attention[1][2].

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and never give anything by
mouth to an unconscious person. Call a physician immediately[2][5].

Workflow and Safety Logic

The following diagram illustrates the logical workflow for handling Borocaptate sodium,

including key decision points for safety and emergency response.
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Caption: Workflow for safe handling and emergency response for Borocaptate sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b13772460?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-142041/Borocaptate-sodium-SDS-MedChemExpress.pdf
https://www.targetmol.com/attachment/sds/212215650402173015/T85901
https://www.medchemexpress.com/borocaptate-sodium.html
https://www.bioscience.co.uk/product~1804455
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://www.cochise.edu/_resources/pdfs/sds-library/science-douglas/Science-Douglas-SDS-56-Sodium-Borate-S1180-Spectrum-2023.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Borax_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b13772460#personal-protective-equipment-for-handling-borocaptate-sodium
https://www.benchchem.com/product/b13772460#personal-protective-equipment-for-handling-borocaptate-sodium
https://www.benchchem.com/product/b13772460#personal-protective-equipment-for-handling-borocaptate-sodium
https://www.benchchem.com/product/b13772460#personal-protective-equipment-for-handling-borocaptate-sodium
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13772460?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13772460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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